Cas no 1339473-84-5 (1-(5-bromopentyl)pyrrolidine)

• Product Name: 1-(5-bromopentyl)pyrrolidine
• CAS No: 1339473-84-5
• MF: C₉H₁₈BrN
• MW: 220.149921894073
• CID: 6430830
• PubChem ID: 64204153
• Update Time: 2025-10-28

1-(5-bromopentyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopentyl)pyrrolidine
• Pyrrolidine, 1-(5-bromopentyl)-
• 1339473-84-5
• SCHEMBL15743639
• EN300-1933716
• AKOS013524324
• CS-0266157

• Inchi： 1S/C9H18BrN/c10-6-2-1-3-7-11-8-4-5-9-11/h1-9H2
• InChI Key： XAORFEFAURSZJN-UHFFFAOYSA-N
• SMILES： N1(CCCCCBr)CCCC1

Computed Properties

• Exact Mass: 219.06226g/mol
• Monoisotopic Mass: 219.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 250.7±23.0 °C(Predicted)
• pka: 10.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(5-bromopentyl)pyrrolidine

1-(5-Bromopentyl)Pyrrolidine: A Comprehensive Overview

1-(5-Bromopentyl)pyrrolidine is a chemical compound with the CAS number 1339473-84-5. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in organic chemistry and pharmacology due to their unique structural and functional properties. The molecule consists of a pyrrolidine ring, a five-membered nitrogen-containing ring, substituted with a brominated pentyl chain at the 1-position. This substitution pattern introduces interesting electronic and steric effects, making 1-(5-bromopentyl)pyrrolidine a valuable compound for various applications in drug discovery, material science, and chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-bromopentyl)pyrrolidine through various methodologies. One notable approach involves the alkylation of pyrrolidine using bromopentane derivatives under specific reaction conditions. This method ensures high yields and excellent purity, which are critical for downstream applications. The bromine atom in the pentyl chain plays a pivotal role in determining the compound's reactivity and selectivity in various chemical transformations.

The structural features of 1-(5-bromopentyl)pyrrolidine make it an attractive candidate for exploring its pharmacological properties. Pyrrolidine derivatives are known for their ability to modulate ion channels, enzyme activities, and receptor interactions, which are essential for therapeutic interventions. Recent studies have highlighted the potential of 1-(5-bromopentyl)pyrrolidine as a lead compound in the development of novel drugs targeting neurodegenerative diseases, inflammation, and cancer. Its unique combination of lipophilicity and hydrophilicity enhances its bioavailability and tissue penetration, making it an ideal candidate for drug delivery systems.

In addition to its pharmacological applications, 1-(5-bromopentyl)pyrrolidine has shown promise in materials science. The compound's ability to form self-assembled monolayers and its compatibility with various polymer matrices make it a valuable component in the design of advanced materials for electronic devices, sensors, and biomedical implants. Researchers have also explored its use as a precursor for synthesizing more complex molecules with tailored properties.

The latest research on 1-(5-bromopentyl)pyrrolidine has focused on understanding its interaction with biological systems at the molecular level. Using advanced techniques such as X-ray crystallography and molecular dynamics simulations, scientists have gained insights into how this compound binds to target proteins and influences their conformational dynamics. These findings have paved the way for rational drug design strategies that leverage the unique properties of 1-(5-bromopentyl)pyrrolidine.

Furthermore, the environmental impact of 1-(5-bromopentyl)pyrrolidine has been a topic of interest in recent studies. Researchers have investigated its biodegradation pathways under various environmental conditions to assess its safety and sustainability. The results indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 1-(5-bromopentyl)pyrrolidine (CAS No: 1339473-84-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in future innovations in drug discovery, materials science, and environmental chemistry. As research continues to unfold, this compound is expected to contribute even more to our understanding of complex biological systems and the development of novel technologies.